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Compound of Interest

Compound Name: Chlorine trioxide

CAS No.: 13932-10-0

Cat. No.: B1206257

Get Quote

Disclaimer: Chlorine trioxide (ClO₃) is a highly reactive and unstable inorganic radical.[1][2]

Due to its extreme instability and explosive nature, its direct application as a routine oxidizing

agent in synthetic chemistry is not practical or well-documented. However, its dimer, dichlorine

hexoxide (Cl₂O₆), exists in equilibrium with the chloryl radical (ClO₃) and has been utilized as a

powerful perchlorating agent in specialized inorganic synthesis.[3] This document focuses on

the application of dichlorine hexoxide as a highly efficient reagent for the preparation of

anhydrous metal perchlorates.

Application Notes
Dichlorine hexoxide (Cl₂O₆) is a formidable oxidizing and perchlorating agent, capable of

converting anhydrous or hydrated metal chlorides and nitrates into their corresponding

anhydrous perchlorates.[3] This reactivity is particularly valuable as anhydrous metal

perchlorates are often difficult to synthesize by other means due to the strong coordination of

water molecules to the metal center.

The primary application of dichlorine hexoxide in this context is in the synthesis of anhydrous

transition-metal perchlorates, such as those of cobalt(II), nickel(II), and copper(II).[3] The
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reactions proceed through the formation of intermediate chloryl salts, which can sometimes be

isolated.[3] The high acidity of the medium can also lead to the formation of nitryl salts when

starting from metal nitrates.[3]

The resulting anhydrous metal perchlorates exhibit strong metal-perchlorate interactions and

often have polymeric structures with bidentate or tridentate perchlorate groups, as indicated by

vibrational and electronic spectroscopy.[3]

Key Applications:

Synthesis of anhydrous transition-metal perchlorates.[3]

Formation of intermediate chloryl and nitryl perchloratometalates.[3]

Research in materials science and coordination chemistry requiring anhydrous metal

perchlorate precursors.

Experimental Protocols
The following protocols are based on the work of Pascal, Potier, and Zhang for the synthesis of

anhydrous metal perchlorates using dichlorine hexoxide.[3]

Protocol 1: Synthesis of Dichlorine Hexoxide (Cl₂O₆)

Dichlorine hexoxide can be prepared by the reaction of chlorine dioxide (ClO₂) with ozone (O₃)

at low temperatures.

Materials:

Chlorine dioxide (ClO₂)

Ozone (O₃)

Cryogenic setup (e.g., liquid nitrogen bath)

Procedure:

Generate a stream of chlorine dioxide gas.
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Generate a stream of ozonized oxygen.

Pass both gas streams through a cold trap maintained at a very low temperature (e.g., -196

°C) to co-condense the reactants.

Allow the condensed mixture to react. Dichlorine hexoxide will form as a dark red liquid.

Due to its high instability, it is recommended to generate and use Cl₂O₆ in situ or store it at

very low temperatures for short periods.

Protocol 2: General Procedure for the Perchloration of Metal Salts

Materials:

Anhydrous or hydrated metal chloride or nitrate (e.g., NiCl₂, CoCl₂, Cu(NO₃)₂·3H₂O)

Dichlorine hexoxide (Cl₂O₆)

Inert solvent (optional, reactions are often performed neat)

Vacuum line and Schlenk techniques for handling air- and moisture-sensitive compounds.

Procedure:

In a reaction vessel designed for low-temperature and vacuum conditions, place the

anhydrous or hydrated metal salt.

Evacuate the vessel and cool it to a low temperature (e.g., -180 °C).

Carefully distill or transfer a stoichiometric amount of dichlorine hexoxide into the reaction

vessel.

Slowly warm the reaction mixture to the desired reaction temperature (e.g., between -100 °C

and room temperature, depending on the substrate).

The reaction progress can be monitored by observing color changes and the evolution of

gaseous byproducts (e.g., Cl₂, ClO₂).
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After the reaction is complete, remove the volatile byproducts under vacuum.

The resulting solid is the anhydrous metal perchlorate. Handle with extreme care.

Quantitative Data
The following table summarizes the reaction conditions for the synthesis of various anhydrous

metal perchlorates using dichlorine hexoxide, as reported by Pascal, Potier, and Zhang.[3]

Starting
Material

Reagent
Reaction
Temperature
(°C)

Reaction Time Product

NiCl₂ Cl₂O₆ 20 24 h Ni(ClO₄)₂

CoCl₂ Cl₂O₆ 20 48 h Co(ClO₄)₂

CuCl₂ Cl₂O₆ 20 72 h Cu(ClO₄)₂

Ni(NO₃)₂·4H₂O Cl₂O₆ -20 to 20 12 h NO₂[Ni(ClO₄)₃]

Cu(NO₃)₂·3H₂O Cl₂O₆ -20 to 20 12 h
(NO₂)₂[Cu(ClO₄)₄

]

Safety Precautions and Handling
Chlorine oxides, including chlorine trioxide and dichlorine hexoxide, are extremely hazardous

materials. They are highly unstable and can decompose explosively, especially with exposure

to heat, light, or organic materials.[4]

Handling:

Expertise Required: These compounds should only be handled by experienced researchers

in a controlled laboratory setting.

Small Scale: Work with the smallest possible quantities.

Low Temperatures: All operations should be carried out at low temperatures to minimize the

risk of decomposition.
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Inert Atmosphere: Handle in an inert atmosphere (e.g., nitrogen or argon) to prevent

reactions with atmospheric moisture and oxygen.

Avoid Contaminants: Ensure all glassware is scrupulously clean and free of organic

residues.

Personal Protective Equipment (PPE):

Full-face shield and safety goggles are mandatory.

Heavy-duty, chemical-resistant gloves.

Flame-retardant lab coat.

Blast shield should be used during reactions.

Emergency Procedures:

In case of a spill, evacuate the area immediately. Do not attempt to clean it up with

combustible materials.

In case of fire, use an appropriate extinguishing agent for the surrounding fire, but be aware

that chlorine oxides can decompose violently when heated.

Have an emergency plan in place and ensure all personnel are aware of the hazards.

Diagrams
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Caption: Workflow for the synthesis of anhydrous metal perchlorates.
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Caption: Simplified reaction pathway for perchloration of a metal chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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